Cas no 132425-78-6 ( )

• Product Name: &nbsp
• CAS No: 132425-78-6
• MF: C₁₁H₁₀O₂S
• MW: 206.260901927948
• CID: 878467
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2,3-Naphthalenediol, 6-(methylthio)- (9CI)
•  

• Inchi： 1S/C11H10O2S/c1-14-9-3-2-7-5-10(12)11(13)6-8(7)4-9/h2-6,12-13H,1H3
• InChI Key： BOGGNRZFGQSTIM-UHFFFAOYSA-N
• SMILES： C1=C2C(C=C(SC)C=C2)=CC(O)=C1O

Computed Properties

• Exact Mass: 206.0402
• Monoisotopic Mass: 206.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 65.8A^2

Experimental Properties

• PSA: 40.46